N-[2-(dimethylamino)ethyl]-5-methyl-2-thiophenecarboxamide

• IUPAC Name: N-[2-(dimethylamino)ethyl]-5-methylthiophene-2-carboxamide
• InChI: InChI=1S/C10H16N2OS/c1-8-4-5-9(14-8)10(13)11-6-7-12(2)3/h4-5H,6-7H2,1-3H3,(H,11,13)
• InChI Key: DPPVSKMGOQVENW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(=O)NCCN(C)C
• Molecular Formula: C10H16N2OS
• Molecular Weight: 212.31 g/mol

Description

N-[2-(dimethylamino)ethyl]-5-methyl-2-thiophenecarboxamide, commonly known as DMAT, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. DMAT is a thiophene derivative that has been synthesized using different methods and has been found to exhibit interesting biochemical and physiological effects.

Scientific Research Applications

DMAT has been found to exhibit interesting properties that make it suitable for various scientific research applications. One of the potential applications of DMAT is in the field of cancer research. DMAT has been shown to inhibit the activity of protein kinase CK2, which is involved in cell proliferation and survival. Inhibition of CK2 activity has been shown to induce apoptosis in cancer cells, making DMAT a potential candidate for cancer therapy.
Another potential application of DMAT is in the field of neuroscience. DMAT has been found to inhibit the activity of protein kinase C (PKC), which is involved in synaptic plasticity and memory formation. Inhibition of PKC activity has been shown to impair memory formation, making DMAT a potential candidate for the treatment of memory-related disorders.

Mechanism of Action

The mechanism of action of DMAT involves the inhibition of protein kinases, particularly CK2 and PKC. DMAT binds to the ATP-binding site of these kinases, preventing the transfer of phosphate groups to their target proteins. This inhibition of kinase activity leads to the disruption of various cellular processes, including cell proliferation, survival, and synaptic plasticity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of DMAT are mainly due to its inhibition of protein kinases. Inhibition of CK2 activity has been shown to induce apoptosis in cancer cells, while inhibition of PKC activity has been shown to impair memory formation. DMAT has also been found to inhibit the activity of other protein kinases, including protein kinase A and B, which are involved in various cellular processes.

Advantages and Limitations for Lab Experiments

DMAT has several advantages for lab experiments, including its ability to selectively inhibit protein kinases and its relatively low toxicity. However, DMAT also has some limitations, including its instability in solution and its potential to interact with other cellular components.

Future Directions

There are several future directions for the research on DMAT. One of the potential directions is to investigate its potential as a cancer therapy. DMAT has shown promising results in preclinical studies, and further research is needed to evaluate its efficacy and safety in clinical trials. Another potential direction is to investigate its potential as a treatment for memory-related disorders. DMAT has shown promising results in animal studies, and further research is needed to evaluate its potential in humans.
Conclusion:
In conclusion, DMAT is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. DMAT has been synthesized using different methods and has been found to exhibit interesting biochemical and physiological effects. DMAT has several advantages for lab experiments, including its ability to selectively inhibit protein kinases and its relatively low toxicity. However, DMAT also has some limitations, including its instability in solution and its potential to interact with other cellular components. Further research is needed to evaluate its potential as a cancer therapy and a treatment for memory-related disorders.